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Compound of Interest

4-Methoxy-3-methylbenzy!
Compound Name:
chloride

Cat. No.: B1345713

Technical Support Center: 4-Methoxy-3-
methylbenzyl chloride

This guide provides essential safety information, handling protocols, and disposal procedures
for 4-Methoxy-3-methylbenzyl chloride (CAS: 60736-71-2). Adherence to these guidelines is
crucial for ensuring laboratory safety and experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Methoxy-3-methylbenzyl chloride?

Al: 4-Methoxy-3-methylbenzyl chloride is a corrosive substance that can cause severe skin
burns and eye damage.[1][2] It is also irritating to the respiratory system.[1] As with other
organic halides, it may have harmful effects upon inhalation, ingestion, or prolonged skin
contact.

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When working with 4-Methoxy-3-methylbenzyl chloride, it is mandatory to use the
following PPE:

o Eye Protection: Chemical safety goggles and a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).
» Body Protection: Alab coat, and in cases of potential splashing, a chemical-resistant apron.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of vapors.

Q3: How should 4-Methoxy-3-methylbenzyl chloride be stored?

A3: Store 4-Methoxy-3-methylbenzyl chloride in a cool, dry, and well-ventilated area, away
from incompatible materials.[2] Keep the container tightly closed. Some suppliers provide this
chemical stabilized with calcium carbonate.[3][4]

Q4: What materials are incompatible with 4-Methoxy-3-methylbenzyl chloride?

A4: Avoid contact with strong oxidizing agents, strong bases, and metals.[2] As a benzyl halide,
it can also react with water, alcohols, and amines.

Q5: What is the proper procedure for quenching a reaction containing 4-Methoxy-3-
methylbenzyl chloride?

A5: Reactions should be quenched carefully, typically by slowly adding a non-protic solvent to
dilute the mixture before slowly introducing a proton source like water or a mild acid, all while
ensuring the temperature is controlled in an ice bath. Always perform quenching procedures
within a fume hood.

Troubleshooting Guides
Problem: | observe fumes upon opening a bottle of 4-Methoxy-3-methylbenzyl chloride.

o Cause: The compound can react with moisture in the air, releasing hydrogen chloride (HCI)
gas, which appears as fumes.

o Solution: Handle the bottle in a fume hood with adequate ventilation. Ensure the container is
tightly sealed when not in use to minimize exposure to atmospheric moisture.

Problem: The material has changed color or appears to have polymerized.
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o Cause: Benzyl halides can be unstable and may decompose or polymerize over time,
especially if exposed to light, heat, or impurities.

e Solution: If signs of decomposition are evident, do not use the material. Dispose of it
according to the hazardous waste guidelines for halogenated organic compounds.

Quantitative Data

Property Value

CAS Number 60736-71-2
Molecular Formula CoH11CIO
Molecular Weight 170.64 g/mol
Appearance Liquid

Purity >98%

Experimental Protocols

Safe Disposal of 4-Methoxy-3-methylbenzyl chloride Waste

As a halogenated organic compound, 4-Methoxy-3-methylbenzyl chloride waste must be
disposed of following institutional and local regulations for hazardous waste.

o Segregation: Collect all waste containing this compound in a designated, properly labeled,
and sealed container for halogenated organic waste.[5][6] Do not mix with non-halogenated
waste.[6]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and the associated hazards (Corrosive, Irritant).

o Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials, until it is collected by environmental health and safety personnel.

o Decontamination: Decontaminate any glassware or equipment that has come into contact
with the chemical using an appropriate solvent (e.g., acetone), and collect the rinsate as
halogenated waste.
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Visualizations

Workflow for a Small Spill of 4-Methoxy-3-methylbenzyl chloride
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Caption: Spill Cleanup Workflow for 4-Methoxy-3-methylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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